Cas no 35359-25-2 (5-methyl[1,2,4]triazolo[4,3-a]quinoline)

• Product Name: 5-methyl[1,2,4]triazolo[4,3-a]quinoline
• CAS No: 35359-25-2
• MF: C₁₁H₉N₃
• MW: 183.209261655807
• CID: 920250
• PubChem ID: 266106
• Update Time: 2025-04-19

5-methyl[1,2,4]triazolo[4,3-a]quinoline Chemical and Physical Properties

Names and Identifiers

• 5-methyl[1,2,4]triazolo[4,3-a]quinoline
• 5-methyl-[1,2,4]triazolo[4,3-a]quinoline
• 5-Methyl-[1,2,4]triazolo[4,3-a]chinolin
• 5-Methyl-s-triazolo(4,3-a)quinoline
• 5-Methyl-s-triazolo< 4,3-a> chinolin
• 5-Methyl-s-triazolo< 4,3-a> quinolin
• 5-methyl-s-triazolo< 4,3-a> quinoline
• 9-Methyl-s-triazolo< 4,3-a> chinolin
• AC1L6FEX
• AC1Q4YI8
• CTK4H4362
• NSC103136
• STOCK3S-46069
• AKOS001672050
• STK843178
• DTXSID80295593
• MLS000556313
• SCHEMBL11773924
• NSC-103136
• SMR000147630
• HMS2343G12
• CHEMBL1530903
• 35359-25-2
• SR-01000500947-1
• SR-01000500947

• Inchi： 1S/C11H9N3/c1-8-6-11-13-12-7-14(11)10-5-3-2-4-9(8)10/h2-7H,1H3
• InChI Key： FTNVDGUZYLOBSQ-UHFFFAOYSA-N
• SMILES： N12C=NN=C1C=C(C)C1C=CC=CC2=1

Computed Properties

• Exact Mass: 183.07977
• Monoisotopic Mass: 183.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 30.2Ų

Experimental Properties

• Density: 1.27
• Refractive Index: 1.7
• PSA: 30.19